Fe3O4–Ag heterostructure nanocrystals with tunable Ag domains and magnetic properties†
CrystEngComm Pub Date: 2013-02-27 DOI: 10.1039/C3CE40095F
Abstract
Fe3O4–Ag dimers and multimers with tunable Ag domains and magnetic properties were prepared by a seeding growth method. The reaction mechanism based on the attraction between Ag precursor and Fe3O4 particles as well as the migration of adsorbed Ag species towards the initially deposited Ag domain was proposed to explain the heterogeneous nucleation of Ag on Fe3O4 and the tuning of Ag crystal numbers.
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